Cas no 1860604-64-3 (2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid)

• Product Name: 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid
• CAS No: 1860604-64-3
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5719603
• PubChem ID: 121204524
• Update Time: 2025-07-19

2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid

• Inchi： 1S/C8H10N2O4/c11-6(12)3-10-1-4-5(2-10)8(14)9-7(4)13/h4-5H,1-3H2,(H,11,12)(H,9,13,14)
• InChI Key： HZBDTLQFNXAFJQ-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CC(=O)O)CC2C(N1)=O

Additional information on 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid

Comprehensive Overview of 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid (CAS No. 1860604-64-3)

The compound 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid (CAS No. 1860604-64-3) is a highly specialized organic molecule with a unique heterocyclic structure. Its pyrrolo[3,4-c]pyrrole core, combined with a dioxohexahydropyrrol moiety, makes it a subject of significant interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid has surged due to their versatility in medicinal chemistry. This compound’s acetic acid side chain enhances its solubility and reactivity, making it a valuable intermediate for synthesizing more complex molecules. Its CAS No. 1860604-64-3 is frequently searched in academic databases, reflecting its growing relevance in small molecule therapeutics and bioconjugation techniques.

One of the most discussed topics in the scientific community is the role of pyrrolo[3,4-c]pyrrole derivatives in cancer research. While 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid itself is not a drug, its structural features align with compounds under investigation for kinase inhibition and apoptosis induction. This connection has led to increased interest in its synthetic pathways and derivatization potential, as highlighted in recent publications.

From a synthetic chemistry perspective, the compound’s dioxohexahydropyrrol ring system presents intriguing challenges and opportunities. Chemists are exploring green chemistry approaches to optimize its production, addressing concerns about sustainability and waste reduction. The acetic acid functional group also allows for facile modifications, enabling the creation of prodrugs or targeted delivery systems, which are hot topics in drug formulation.

Another area of interest is the compound’s potential in neurodegenerative disease research. The pyrrolo[3,4-c]pyrrole scaffold is being studied for its ability to interact with amyloid proteins and tau aggregates, which are implicated in conditions like Alzheimer’s disease. While CAS No. 1860604-64-3 is not directly linked to clinical trials, its structural analogs are gaining attention for their neuroprotective properties.

In the realm of computational chemistry, 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid serves as a model for molecular docking studies. Researchers use its 3D conformation to predict interactions with biological targets, leveraging AI-driven drug design tools. This aligns with the broader trend of integrating machine learning into pharmaceutical R&D, a topic frequently searched by professionals in the field.

The compound’s spectroscopic properties are also noteworthy. Its IR and NMR spectra provide valuable insights into its hydrogen bonding patterns and conformational stability, which are critical for quality control in API manufacturing. Laboratories often reference CAS No. 1860604-64-3 when developing analytical methods for similar heterocycles.

As the scientific community continues to explore 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid, its applications in material science are emerging. The compound’s rigid bicyclic structure and polar functional groups make it a candidate for designing organic semiconductors or supramolecular assemblies, bridging chemistry and engineering disciplines.

In summary, 2-(4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)acetic acid (CAS No. 1860604-64-3) represents a multifaceted compound with broad implications across drug discovery, materials research, and computational modeling. Its unique heterocyclic architecture and functional versatility ensure its continued relevance in cutting-edge scientific endeavors.